3,4-Dihydrospiro[1-benzopyran-2,4'-[1lambda6]thiane]-1',1',4-trione

Specification

• Molecular Formula: C13H14O4S
• Molecular Weight: 266.31 g/mol
• IUPAC Name: 1',1'-dioxospiro[3H-chromene-2,4'-thiane]-4-one
• Standard InChI: InChI=1S/C13H14O4S/c14-11-9-13(5-7-18(15,16)8-6-13)17-12-4-2-1-3-10(11)12/h1-4H,5-9H2
• Standard InChI Key: GGCJKMVUEKBBGI-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCC12CC(=O)C3=CC=CC=C3O2

Introduction

3,4-Dihydrospiro[1-benzopyran-2,4'-[1lambda6]thiane]-1',1',4-trione is a complex organic compound featuring a unique spiro structure that integrates a benzopyran ring with a thiane ring. This compound belongs to the class of spiro heterocycles, which are characterized by a spiro carbon atom connecting two rings. The presence of the spiro center and the specific arrangement of functional groups contribute to its potential applications in medicinal chemistry and material science.

Synthesis and Preparation

The synthesis of 3,4-Dihydrospiro[1-benzopyran-2,4'-[1lambda6]thiane]-1',1',4-trione typically involves multi-step organic reactions. These processes often require careful control of reaction conditions to avoid unwanted side reactions. The synthesis may involve the use of specific reagents to introduce functional groups, such as fluorinating agents for fluorinated derivatives.

Characterization Techniques

Characterization of 3,4-Dihydrospiro[1-benzopyran-2,4'-[1lambda6]thiane]-1',1',4-trione typically involves advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods are crucial for confirming the identity and purity of synthesized compounds.

Related Compounds

Several related compounds have been studied, including fluorinated derivatives like 7-Fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-[1lambda6]thiane]-1',1',4-trione and 6-Fluoro-3,4-dihydrospiro[1-benzopyran-2,4'-[1lambda6]thiane]-1',1',4-trione. These compounds exhibit similar structural features but with different substituents, which can alter their reactivity and biological activity.